Cas no 1491849-98-9 (3-(2-ethoxyphenyl)azetidin-3-ol)

• Product Name: 3-(2-ethoxyphenyl)azetidin-3-ol
• CAS No: 1491849-98-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4607070
• PubChem ID: 65920252
• Update Time: 2025-05-26

3-(2-ethoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)azetidin-3-ol
• 3-(2-ethoxyphenyl)azetidin-3-ol

• Inchi： 1S/C11H15NO2/c1-2-14-10-6-4-3-5-9(10)11(13)7-12-8-11/h3-6,12-13H,2,7-8H2,1H3
• InChI Key： SBCIAXLKAQRNIH-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2OCC)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-ethoxyphenyl)azetidin-3-ol

3-(2-Ethoxyphenyl)Azetidin-3-ol: A Comprehensive Overview of CAS No. 1491849-98-9

3-(2-Ethoxyphenyl)azetidin-3-ol (CAS No. 1491849-98-9) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct azetidine ring and ethoxyphenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 3-(2-ethoxyphenyl)azetidin-3-ol.

The chemical structure of 3-(2-ethoxyphenyl)azetidin-3-ol is defined by its azetidine ring, which is a four-membered heterocyclic compound with one nitrogen atom. The presence of the ethoxyphenyl group at the 2-position of the phenyl ring adds to the compound's complexity and contributes to its unique pharmacological profile. The hydroxyl group at the 3-position of the azetidine ring further enhances its reactivity and potential for forming hydrogen bonds, which are crucial for its biological interactions.

The synthesis of 3-(2-ethoxyphenyl)azetidin-3-ol has been explored through various methodologies, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of an appropriate ethoxyphenyl derivative with an azetidine precursor, followed by selective hydroxylation to introduce the hydroxyl group at the 3-position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted reactions, which have significantly improved the overall synthesis process.

In terms of biological properties, 3-(2-ethoxyphenyl)azetidin-3-ol has shown promising activity in several areas. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on specific GPCRs, depending on the context and concentration used. These findings suggest that 3-(2-ethoxyphenyl)azetidin-3-ol could be developed into novel drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Furthermore, research has highlighted the potential of 3-(2-ethoxyphenyl)azetidin-3-ol as an inhibitor of certain enzymes involved in disease pathways. For instance, it has been shown to inhibit enzymes related to inflammation and oxidative stress, making it a candidate for anti-inflammatory and antioxidant therapies. These properties are particularly relevant in the context of chronic diseases where inflammation plays a significant role.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-ethoxyphenyl)azetidin-3-ol in various therapeutic settings. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity levels. However, further research is needed to fully understand its long-term effects and potential side effects.

In addition to its therapeutic applications, 3-(2-ethoxyphenyl)azetidin-3-ol has also been studied for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radiotracers or fluorescent markers, making it useful for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence microscopy. This dual functionality as both a therapeutic agent and a diagnostic tool adds to its versatility and potential impact in medical research.

The future prospects for 3-(2-ethoxyphenyl)azetidin-3-ol are promising. Ongoing research aims to optimize its chemical structure for enhanced potency and selectivity, as well as to explore new delivery methods that can improve its bioavailability and reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments and bring this compound closer to clinical use.

In conclusion, 3-(2-Ethoxyphenyl)azetidin-3-ol (CAS No. 1491849-98-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable candidate for developing novel therapeutics and diagnostic tools. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in improving human health.